Cas no 62001-12-1 (3H-Pyrazol-3-one, 4,4'-(2-methylpropylidene)bis[2,4-dihydro-5-methyl-)

• Product Name: 3H-Pyrazol-3-one, 4,4'-(2-methylpropylidene)bis[2,4-dihydro-5-methyl-
• CAS No: 62001-12-1
• MF: C₁₂H₁₈N₄O₂
• MW: 250.296922206879
• CID: 461024
• PubChem ID: 71390752
• Update Time: 2025-04-19

3H-Pyrazol-3-one, 4,4'-(2-methylpropylidene)bis[2,4-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-[2-methyl-1-(3-methyl-5-oxo-1,4-dihydropyrazol-4-yl)propyl]-1,4-dihydropyrazol-5-one
• 62001-12-1
• DTXSID10812651
• 4,4'-(2-Methylpropane-1,1-diyl)bis(5-methyl-2,4-dihydro-3H-pyrazol-3-one)
• 3H-Pyrazol-3-one, 4,4'-(2-methylpropylidene)bis[2,4-dihydro-5-methyl-

• Inchi： 1S/C12H18N4O2/c1-5(2)8(9-6(3)13-15-11(9)17)10-7(4)14-16-12(10)18/h5,8-10H,1-4H3,(H,15,17)(H,16,18)
• InChI Key： SKAHOGPOAHASJA-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)=NN1)C(C(C)C)C1C(NN=C1C)=O

Computed Properties

• Exact Mass: 250.14314
• Monoisotopic Mass: 250.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 82.9Ų

Experimental Properties

• PSA: 82.92